Cas no 139131-40-1 (Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester)

Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester structure
139131-40-1 structure
Product Name:Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester
CAS No:139131-40-1
MF:C9H10O2S2
MW:214.304500102997
CID:1261154
Update Time:2024-08-03

Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioic acid, 4-methyl-, S-ethenyl ester
    • Inchi: 1S/C9H10O2S2/c1-3-12-13(10,11)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
    • InChI Key: MNAMMJOINZHCHH-UHFFFAOYSA-N
    • SMILES: C1(S(SC=C)(=O)=O)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 214.0123

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Boiling Point: 338.0±35.0 °C(Predicted)
  • PSA: 34.14
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